Cas no 56620-20-3 (Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester)

• Product Name: Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester
• CAS No: 56620-20-3
• MF: C₁₃H₁₀N₂O₇S
• MW: 338.292702198029
• CID: 348334
• PubChem ID: 71444613
• Update Time: 2025-04-19

Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester
• (2,6-dinitrophenyl) phenylmethanesulfonate
• 56620-20-3
• DTXSID00853376
• 2,6-Dinitrophenyl phenylmethanesulfonate

• Inchi： 1S/C13H10N2O7S/c16-14(17)11-7-4-8-12(15(18)19)13(11)22-23(20,21)9-10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： PDTVWFWYDVANGE-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(=O)(=O)OC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 338.0209
• Monoisotopic Mass: 338.02087184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 129.65